Cas no 2680806-73-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid
• CAS No: 2680806-73-7
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5623958
• PubChem ID: 165932041
• Update Time: 2025-10-31

3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303330
• 2680806-73-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid

• Inchi： 1S/C23H21N3O4/c1-14(2)26(21-19(22(27)28)11-12-24-25-21)23(29)30-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-12,14,20H,13H2,1-2H3,(H,27,28)
• InChI Key： AVPUIBRSTGTKJS-UHFFFAOYSA-N
• SMILES： O(C(N(C1=C(C(=O)O)C=CN=N1)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic Acid (CAS No. 2680806-73-7)

3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid, with the CAS number 2680806-73-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridazine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and an aminopropyl side chain, which contribute to its unique chemical properties and biological interactions.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it enhances the solubility and stability of the compound, making it more amenable for various biochemical assays and drug formulation processes. This group is also known for its ability to interact with biological targets in a highly specific manner, which is crucial for developing targeted therapies. Additionally, the presence of an aminopropyl side chain introduces a basic functional group that can participate in hydrogen bonding and ionic interactions, further influencing the compound's binding affinity and selectivity.

The pyridazine core of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid is a well-studied heterocyclic scaffold that exhibits a wide range of pharmacological activities. Pyridazines have been extensively explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The carboxylic acid group at the 4-position of the pyridazine ring provides an additional site for chemical modification, allowing researchers to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The combination of the fluoren-9-ylmethoxycarbonyl and aminopropyl groups in 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid positions it as a promising candidate for further investigation in drug discovery. Studies have shown that this compound exhibits promising interactions with various biological targets, suggesting its potential as an intermediate or lead compound in the development of new therapeutic agents.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(propan-2-yl)amino)pyridazine-4-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group typically involves protecting group strategies to prevent unwanted side reactions. Similarly, the attachment of the aminopropyl side chain requires precise control over reaction conditions to avoid over-functionalization or degradation of the pyridazine core.

The pharmacological evaluation of 3-(\({(9H-fluoren\text{-}9\text{-}yl)methoxycarbonyl}\)(\({propan\text{-}2\text{-}yl}\)amino\)pyridazine\text{-}4\text{-}carboxylic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggests that this compound may interfere with signaling pathways associated with cancer cell proliferation and survival. Additionally, its interaction with inflammatory mediators has been explored, indicating potential applications in anti-inflammatory therapies.

The structural features of 3-(\({(9H-fluoren\text{-}9\text{-}yl)methoxycarbonyl}\)(\({propan\text{-}2\text{-}yl}\)amino\)pyridazine\text{-}4\text{-}carboxylic acid make it an attractive candidate for further development. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact effectively with both lipid bilayers and aqueous environments within biological systems. This property is particularly important for compounds intended for oral or intravenous administration, as it ensures better bioavailability and distribution throughout the body.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its metabolic stability, reduce toxicity, and improve target specificity. These efforts are crucial for translating preclinical findings into effective clinical therapies that can benefit patients suffering from various diseases.

The use of computational methods has also played a significant role in understanding the behavior of 3-(\({(9H-fluoren\text{-}9\text{-}yl)methoxycarbonyl}\)(\({propan\text{-}2\text{-}yl}\)amino\)pyridazine\text{-}4\text{-}carboxylic acid both in vitro and in vivo. Molecular docking studies have helped predict its binding interactions with potential targets, while computer simulations have provided insights into its dynamic behavior within biological systems. These approaches are complemented by experimental validation through high-throughput screening assays and detailed mechanistic studies.

In conclusion, 3-(\({(9H-fluoren\text{-}9\text{-}yl)methoxycarbonyl}\)(\({propan\text{-}2\text{-}yl}\)amino\)pyridazine\text{-}4\text>-carboxylic acid (CAS No. \(\langle2680806\-73\-7\rangle\) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an exciting candidate for further exploration in drug discovery efforts aimed at treating various diseases.